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Introduction

CB-64D is a potent and highly selective agonist for the sigma-2 (02) receptor, now identified as
transmembrane protein 97 (TMEM97).[1][2][3] It exhibits significantly lower affinity for the
sigma-1 (01) receptor, making it a valuable tool for investigating the specific roles of the 02
receptor in cellular processes.[1][2] Notably, CB-64D has been demonstrated to induce
apoptosis in various cancer cell lines, including neuroblastoma and breast cancer.[1][4] The
apoptotic pathway triggered by CB-64D is distinct from classical apoptosis mechanisms, being
independent of p53 and caspases.[1][4][5] These characteristics make CB-64D a compound of
interest for cancer research and drug development.

This document provides detailed protocols for the use of CB-64D in cell culture studies,
including methodologies for assessing its effects on cell viability and for investigating its
mechanism of action through protein analysis.

Quantitative Data

The following table summarizes the binding affinity of CB-64D for sigma receptors and the
cytotoxic potency of a related sigma-2 agonist. While specific IC50 or EC50 values for CB-64D-
induced cytotoxicity are not readily available in the cited literature, the EC50 value for the
sigma-2 agonist CM572 in SK-N-SH cells provides a useful reference for the expected effective
concentration range.
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Parameter Receptor/Cell Line Value Reference
Ki (Binding Affinity) Sigma-2 (02) 16.5 nM [1112]
Sigma-1 (o1) 3063 nM [1][2]
Mu (p) Opioid 37.6 nM [2]

SK-N-SH (for sigma-2
EC50 (Cell Death) ] 7.6+ 1.7 uM [6]

agonist CM572)

Signaling Pathway and Experimental Workflow
CB-64D-Induced Apoptosis Signhaling Pathway

CB-64D initiates a novel apoptotic cascade upon binding to the sigma-2 receptor (TMEM97).
This pathway is characterized by its independence from caspases and p53. Key events include
a rise in intracellular calcium and the cleavage of the pro-apoptotic protein BID. Unlike
traditional apoptosis, this pathway does not involve cytochrome C release from the
mitochondria or alterations in the mRNA levels of Bcl-2 family proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CB-64D: Application Notes and Protocols for Cell
Culture Studies]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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